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Introduction

Riboflavin, or vitamin B2, is a crucial water-soluble vitamin that plays a vital role in cellular
metabolism as a precursor for the coenzymes flavin mononucleotide (FMN) and flavin adenine
dinucleotide (FAD).[1][2] Accurate quantification of riboflavin in complex biological matrices is
essential for nutritional assessment, clinical diagnostics, and pharmacokinetic studies.[2][3]
This document provides detailed protocols for the extraction of riboflavin from various
biological matrices, including blood (plasma), urine, and food products, for subsequent
analysis, typically by High-Performance Liquid Chromatography (HPLC) or Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4] Riboflavin and its derivatives
are sensitive to light, heat, and alkaline conditions, which can lead to degradation.[5] Therefore,
all procedures should be performed under subdued light conditions.[6][7]

General Considerations

o Light Sensitivity: Riboflavin is highly sensitive to light. All sample handling and preparation
steps should be carried out in subdued light or using amber-colored labware to prevent
photodegradation.[5][8]
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e pH Stability: Riboflavin is most stable in acidic solutions and degrades in alkaline
conditions.[5] Extraction procedures often utilize acidic conditions to enhance stability.

o Forms of Riboflavin: In biological systems, riboflavin exists as free riboflavin, FMN, and
FAD.[6] For total riboflavin determination, enzymatic or acid hydrolysis is often required to
convert FMN and FAD to free riboflavin.[6][9]

I. Extraction of Riboflavin from Blood/Plasma

This protocol is suitable for the quantification of riboflavin in EDTA-blood or plasma samples.

A. Protein Precipitation Method for HPLC-Fluorescence
Detection

This method involves the removal of high-molecular-weight substances like proteins, which can
interfere with the analysis.[1][7]

Materials:

Precipitation Reagent (e.g., Trichloroacetic acid (TCA), Acetonitrile)[1][10][11]

Stabilization Solution[1][7]

Centrifuge

Vortex mixer

HPLC system with a fluorescence detector
Protocol:

o Sample Collection: Collect whole blood in EDTA tubes. To minimize degradation, samples
should be protected from light, cooled, and centrifuged immediately.[7]

» Precipitation:

o To a 1.5 ml microcentrifuge tube, add the plasma or whole blood sample.
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o Add the precipitation reagent. For instance, with a commercially available kit, 500 pl of
precipitation reagent is added to 250 ul of sample.[1] Another method uses 10% TCA for
protein precipitation.[11] A simple protein precipitation with acetonitrile has also been
shown to be effective.[2]

o Vortex the mixture vigorously for at least 30 seconds to ensure thorough mixing and
protein denaturation.[1][7]

o Centrifugation: Centrifuge the mixture at high speed (e.g., 10,000 x g) for 5-10 minutes to
pellet the precipitated proteins.[1][7]

o Supernatant Collection: Carefully transfer the clear supernatant to a clean tube.
» Stabilization: Add a stabilization solution to the supernatant and vortex briefly.[1][7]

e Analysis: Inject an aliquot (e.g., 50 ul) of the final supernatant into the HPLC system for
analysis.[1][7] The supernatant is generally stable for 24 hours at room temperature or longer
when refrigerated or frozen.[1][7]

B. Isotope Dilution Method for LC-MS/MS Analysis

This method offers high specificity and is suitable for clinical applications.[3]
Materials:
 Internal Standard (e.g., isotopically labeled riboflavin such as 13C4,15N2-riboflavin)[2][3]
e 0.1 M Zinc Sulfate solution
e LC-MS/MS system
Protocol:
e Sample Preparation:
o In a microcentrifuge tube, pipette 100 pL of plasma.[3]

o Add 75 pL of the internal standard solution.[3]
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o Add 125 pL of 0.1 M zinc sulfate to precipitate proteins.[3]

o Centrifugation: Vortex the mixture and then centrifuge to pellet the precipitate.
» Supernatant Collection: Transfer the supernatant to an autosampler vial for analysis.

e Analysis: Analyze the sample using an LC-MS/MS system. The quantification is based on the
ratio of the signal from riboflavin to that of the isotopically labeled internal standard.[3]

Il. Extraction of Riboflavin from Urine

Urine samples can be analyzed to assess riboflavin status. Due to the variability of the urine
matrix, sample preparation is crucial.

A. Direct Injection Method for HPLC

For some applications, a simple dilution is sufficient before HPLC analysis.[10]
Protocol:

o Sample Collection: Collect urine samples and protect them from light.
 Dilution: Dilute the urine sample with an appropriate buffer or mobile phase.

o Filtration: Filter the diluted sample through a 0.45 um syringe filter to remove any particulate
matter.

e Analysis: Inject the filtered sample directly into the HPLC system.

B. Solid Phase Extraction (SPE) Method for LC-MS/MS

This method is used to concentrate the analyte and remove interfering substances, leading to a
cleaner extract and improved sensitivity.[12]

Materials:
e Solid Phase Extraction (SPE) cartridges (e.g., C18)[11]

e Methanol

© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/30877982/
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30877982/
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://www.researchgate.net/publication/288727444_Determination_of_riboflavin_in_rat_plasma_and_blood_by_high_performance_liquid_chromatography
https://pubmed.ncbi.nlm.nih.gov/21612990/
https://pubmed.ncbi.nlm.nih.gov/10744329/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Water

 |sotopically labeled internal standard

Protocol:

Sample Preparation: Add an isotopically labeled internal standard to the urine sample.[12]

e SPE Cartridge Conditioning: Condition the C18 SPE cartridge by washing it with methanol
followed by water.

o Sample Loading: Load the urine sample onto the conditioned SPE cartridge.

e Washing: Wash the cartridge with water or a weak organic solvent to remove hydrophilic
impurities.

» Elution: Elute the retained riboflavin from the cartridge using methanol or a methanol-water
mixture.[13]

» Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen
and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

lll. Extraction of Riboflavin from Food Matrices

The extraction of riboflavin from solid food matrices often requires more rigorous procedures
to release the vitamin from the food components.

A. Acid and Enzymatic Hydrolysis for Total Riboflavin

This is a common and robust method to determine the total riboflavin content by liberating it
from its protein-bound and phosphorylated forms (FAD and FMN).[6][9]

Materials:
e Hydrochloric acid (HCI) or Sulfuric acid (H2S0O4), typically 0.1 N[9]
e Enzyme solution (e.g., Takadiastase, Pepsin)[6][9]

e Sodium acetate solution

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21612990/
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://www.researchgate.net/publication/51165632_Quantification_of_riboflavin_in_human_urine_using_high_performance_liquid_chromatography-tandem_mass_spectrometry
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://espace.library.uq.edu.au/data/UQ_250236/UQ250236_OA.pdf?Expires=1766111751&Key-Pair-Id=APKAJKNBJ4MJBJNC6NLQ&Signature=efmJ-wJIW12whY1hF8ZG8PYsDXyLMnBSJzzmR45whuSN8CfqeYkk4CIhEC2KxMq1~JEJm9Jgdu704KuhFeKQ6rqIXmoMirWqTEHBfFe1DpX0Bt6NQLW8-4mQYZ5ky-9bKLHOwYuQL2jHSbrFt1exgp08A-7kguJqr8RDzLXQUTzz5yelVZsjt8BpTsUObZwNsbrqVWgsPJRBrYNuHE7hZiwV0RxYbfSj3F8rjLtMNEjCcw67hTAdJBStxMncZbl-tFSyI-QCqoqekTMVbuZ~ZsxjQA4KUKrzpS6m20-oYt~N7VlhNyD7zzjauDUUbPghKUCzPRKvblbS8TPKbfJzcQ__
https://www.researchgate.net/publication/230554112_HPLC_Determination_of_Riboflavin_in_Fortified_Foods
https://www.researchgate.net/publication/230554112_HPLC_Determination_of_Riboflavin_in_Fortified_Foods
https://espace.library.uq.edu.au/data/UQ_250236/UQ250236_OA.pdf?Expires=1766111751&Key-Pair-Id=APKAJKNBJ4MJBJNC6NLQ&Signature=efmJ-wJIW12whY1hF8ZG8PYsDXyLMnBSJzzmR45whuSN8CfqeYkk4CIhEC2KxMq1~JEJm9Jgdu704KuhFeKQ6rqIXmoMirWqTEHBfFe1DpX0Bt6NQLW8-4mQYZ5ky-9bKLHOwYuQL2jHSbrFt1exgp08A-7kguJqr8RDzLXQUTzz5yelVZsjt8BpTsUObZwNsbrqVWgsPJRBrYNuHE7hZiwV0RxYbfSj3F8rjLtMNEjCcw67hTAdJBStxMncZbl-tFSyI-QCqoqekTMVbuZ~ZsxjQA4KUKrzpS6m20-oYt~N7VlhNyD7zzjauDUUbPghKUCzPRKvblbS8TPKbfJzcQ__
https://www.researchgate.net/publication/230554112_HPLC_Determination_of_Riboflavin_in_Fortified_Foods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Autoclave or heating block
e pH meter
Protocol:
o Sample Homogenization: Homogenize the food sample.
e Acid Hydrolysis:
o Suspend a known amount of the homogenized sample in dilute acid (e.g., 0.1 N HCI).[9]

o Autoclave the suspension at 121°C for 15-30 minutes. This step liberates protein-bound
flavins and converts FAD to FMN.[9]

e Enzymatic Hydrolysis:

o Cool the mixture and adjust the pH to the optimal range for the enzyme (e.g., pH 4.5-5.0
for Takadiastase).[6]

o Add the enzyme solution (e.g., Takadiastase or Pepsin) and incubate at a suitable
temperature (e.g., 37-45°C) for a specified time (can be several hours) to convert FMN to
free riboflavin.[6]

o Precipitation and Filtration:
o After incubation, stop the enzymatic reaction by heating or adding an acid.
o Centrifuge or filter the mixture to remove solid debris.

e Analysis: Analyze the clear extract for riboflavin content using HPLC.

B. Simple Acidification for Eggs and Dairy Products

For some matrices like milk and eggs, a simpler acidification and centrifugation method can be
effective.[14]

Materials:
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e Acetic acid solution

e Methanol

e Homogenizer

Protocol:

Sample Preparation:
o For liquid samples (e.g., milk), mix with an acetic acid-methanol solution.

o For solid/semi-solid samples (e.g., cheese, yogurt), homogenize the sample with the
acetic acid-methanol solution.[14]

Centrifugation: Centrifuge the mixture to separate the supernatant.[14]

Supernatant Collection: Collect the supernatant and adjust the final volume.[14]

Analysis: Inject the supernatant into the HPLC system for quantification.[14]

Quantitative Data Summary

The following tables summarize the performance characteristics of various riboflavin
extraction and analysis methods reported in the literature.

Table 1: Performance of Riboflavin Extraction from Blood/Plasma

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.researchgate.net/publication/230011887_HPLC_Determination_of_Riboflavin_in_Eggs_and_Dairy_Products
https://www.researchgate.net/publication/230011887_HPLC_Determination_of_Riboflavin_in_Eggs_and_Dairy_Products
https://www.researchgate.net/publication/230011887_HPLC_Determination_of_Riboflavin_in_Eggs_and_Dairy_Products
https://www.researchgate.net/publication/230011887_HPLC_Determination_of_Riboflavin_in_Eggs_and_Dairy_Products
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://www.benchchem.com/product/b1680620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

. . Intra- Inter-
. Recover Linearit LOD/LO Referen
Method Matrix day day
y (%) y Range Q ce
RSD (%) RSD (%)
HPLC-
95.0 -
Fluoresc Plasma - - 43-6.8 - [11]
101.0
ence
LC- 90.5 - 0.5-50.0
Plasma - <10 <11 [3]
MS/MS 99.5 ng/mL
Beagle
LC- LOQ: 5
Dog - - - - [2]
MS/MS ng/mL
Plasma
Table 2: Performance of Riboflavin Extraction from Urine
. . Intra- Inter-
] Recover Linearit LODILO Referen
Method Matrix day day
y (%) y Range Q ce
RSD (%) RSD (%)
HPLC-
. 10 - 5000 [8][15]
Fluoresc Urine - - 3.3 9
ng/mL [16]
ence
4.4 -
LC- _ LOD: 11
Urine 90 20,000 - - [12][13]
MS/MS ng/mL
ng/mL
Spectrop
_ 94.8 - 1.3-320 LOD:0.2
hotometr  Urine - - [17]
104.0 ng/mL ng/mL
y (ATPE)
Reverse
Phase _ 98.9 - 0.05 0.39 -
Urine - 1.53 [18]
Open 100 pg/mL 1.74
Column

Table 3: Performance of Riboflavin Extraction from Food Matrices
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] Recovery Linearity Referenc
Method Matrix LOD/ILOQ RSD (%)
(%) Range e
Eggs,
HPLC-UV ) >90 - - - [14]
Dairy
HPLC-
, LOD: < 0.1
Fluorescen  Casein 92 - 3 [6][19][20]
mg/kg
ce
LOD: 2.4-
Vegetable 5-400 9.0 ng/mL, 8.07 -
HILIC-MS - 1.56 - 6.56
Soup ng/mL LOQ: 8-30 10.97
ng/mL
LOD: 0.45
mg/kg
UPLC- Food/Suppl (food), 0.1 1]
MS/MS ements mg/kg
(suppleme
nts)

Experimental Workflows (Graphviz)

The following diagrams illustrate the general workflows for riboflavin extraction from different
biological matrices.

Analysis

Sample Preparation Extraction
Protein Precipitation o : HPLC or LC-MS/MS
Blood/Plasma Sample (e.g., TCA, Acetonitrile) Centrifugation Collect Supernatant

Click to download full resolution via product page

Caption: Workflow for Riboflavin Extraction from Blood/Plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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